Cas no 9007-48-1 (Polyglyceryl 3 Dioleate)

• Product Name: Polyglyceryl 3 Dioleate
• CAS No: 9007-48-1
• MF: C₂₁H₄₂O₅
• MW: 374.555187702179
• CID: 805055
• Update Time: 2026-04-29

Polyglyceryl 3 Dioleate Chemical and Physical Properties

Names and Identifiers

• Polyglyceryl 3 Dioleate
• Polyglycerol monooleate
• 2,3-dihydroxypropyl (Z)-2,3,4,5-tetrakis(2,3-dihydroxypropyl)-20,21-dihydroxyhenicos-9-enoate
• Emcol 14
• Triglycerolmonooleate
• 1,2,3-Propanetriol, homopolymer, (9Z)-9-octadecenoate
• Polyglycerol oleate

Computed Properties

• Exact Mass: 726.47700

Experimental Properties

• PSA: 269.06000
• LogP: -0.08860

Polyglyceryl 3 Dioleate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Dialkylglycerols

Additional information on Polyglyceryl 3 Dioleate

Polyglyceryl 3 Dioleate (CAS No. 9007-48-1): A Versatile Emulsifier in Modern Cosmetic and Food Applications

In the ever-evolving world of cosmetic formulations and food additives, Polyglyceryl 3 Dioleate (CAS No. 9007-48-1) has emerged as a multifunctional emulsifier with broad-spectrum applications. This ester derivative of glycerol and oleic acid is gaining traction among formulators seeking clean-label ingredients and sustainable alternatives to traditional surfactants. Its unique molecular structure – featuring three glycerol units esterified with two oleate groups – delivers exceptional emulsion stability while maintaining skin compatibility.

The rising demand for non-irritating emulsifiers in vegan skincare products has positioned Polyglyceryl 3 Dioleate as a preferred choice. Unlike conventional PEG-based emulsifiers, this ingredient aligns with the "free-from" movement (PEG-free, silicone-free) while demonstrating superior moisturizing efficacy. Recent studies highlight its ability to enhance active ingredient penetration without compromising the skin barrier function – a critical factor in sensitive skin formulations.

In food-grade applications, CAS 9007-48-1 serves as an innovative texture modifier for plant-based dairy alternatives. As consumers increasingly search for "clean label bakery emulsifiers" or "natural cake softeners", this ingredient answers the need with its ability to improve crumb softness and extend shelf life in gluten-free products. Its thermostability makes it particularly valuable in high-temperature processing applications like plant-based meat analogs.

The eco-conscious formulation trend has propelled research into Polyglyceryl 3 Dioleate's biodegradability profile. With green chemistry becoming a decisive purchasing factor, this ingredient's plant-derived origin (typically sourced from non-GMO sunflower or rapeseed oil) and low aquatic toxicity score highly in environmental impact assessments. Manufacturers are actively exploring its potential in waterless cosmetics and solid formulations to reduce packaging waste.

From a technical perspective, Polyglyceryl 3 Dioleate exhibits remarkable HLB versatility (typically 6-8), allowing formulators to create both oil-in-water and water-in-oil emulsions with minimal additives. This characteristic addresses the growing market need for simplified ingredient decks – a frequent search term among indie beauty brands developing minimalist skincare lines. Its compatibility with electrolytes and pH-stable nature (effective range 3-9) further expands formulation possibilities.

Emerging applications in nutraceutical delivery systems showcase another dimension of CAS 9007-48-1. As interest surges in "bioavailability-enhancing excipients", researchers are investigating its role in lipid-based drug delivery for poorly soluble actives. The compound's amphiphilic structure shows promise in creating self-emulsifying systems for oral supplements, particularly in omega-3 formulations where oxidation stability is crucial.

Regulatory compliance remains a key consideration, and Polyglyceryl 3 Dioleate meets major international standards including ECOSAR, FDA 21 CFR (for indirect food additives), and Cosmetic Ingredient Review (CIR) safety assessments. This regulatory positioning makes it particularly valuable for brands targeting global market distribution or formulating EU-compliant cosmetics under the increasingly stringent REACH regulations.

In response to the "skincare microbiome" trend, recent investigations suggest that Polyglyceryl 3 Dioleate may support microbiome-friendly formulations by not disrupting the acid mantle or cutaneous flora. This positions it favorably in the growing prebiotic skincare segment, where consumers actively search for "skin barrier repair ingredients" and "microbiome-safe emulsifiers".

From a manufacturing standpoint, advances in enzymatic esterification processes have improved the sustainability profile of Polyglyceryl 3 Dioleate production. Modern biocatalytic methods reduce energy consumption by 30-40% compared to traditional chemical synthesis, addressing the industry's focus on carbon footprint reduction – a hot topic in green manufacturing circles.

As formulation challenges evolve with new vegan actives and water-soluble vitamins, Polyglyceryl 3 Dioleate continues to demonstrate adaptability. Its capacity to stabilize combinations of hydrophilic and lipophilic compounds makes it invaluable for next-generation multiphase systems, particularly in serum-in-cream formats gaining popularity in K-beauty innovations.

The future development of Polyglyceryl 3 Dioleate appears focused on high-purity grades for medical device coatings and transdermal patches, capitalizing on its non-occlusive yet occlusive-enhancing properties. With the dermocosmetic market projected to grow at 7.8% CAGR, this versatile emulsifier is poised to meet the dual demands of efficacy and elegance in boundary-pushing formulations.